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Compound of Interest

Compound Name: 2-Ethyl-1-indanone

Cat. No.: B1366218 Get Quote

This document provides comprehensive safety protocols and logistical plans for the handling of

2-Ethyl-1-indanone in a laboratory setting. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe operational

conduct and proper disposal.

Hazard Identification and Risk Assessment
2-Ethyl-1-indanone should be handled with caution. While comprehensive toxicological data is

not available, it is prudent to treat it as a potentially hazardous substance. It may cause skin

and eye irritation. Some sources suggest it may be harmful if swallowed or inhaled, and could

potentially have long-term health effects. Therefore, minimizing exposure is paramount.

Quantitative Data
The following table summarizes the key quantitative properties of 2-Ethyl-1-indanone.
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Property Value

Molecular Formula C₁₁H₁₂O[1]

Molecular Weight 160.21 g/mol [1][2]

CAS Number 22351-56-0[1]

Appearance Colorless to light yellow oil[3][4]

Density 1.038 g/mL at 25°C[1][4]

Boiling Point 67°C at 0.2 mm Hg[3][4]

Flash Point 103°C[3][4]

Refractive Index n20/D 1.545[1][4]

Vapor Pressure 0.0159 mmHg at 25°C[3]

Occupational Exposure Limits Not established. Minimize exposure.

Operational Plans: Personal Protective Equipment
(PPE)
A risk assessment should always be conducted before handling 2-Ethyl-1-indanone to ensure

the appropriate level of protection.
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PPE Category Specifications and Procedures

Hand Protection

Primary Gloves: Butyl rubber gloves are

recommended for handling ketones.[5][6]

Natural rubber (latex) gloves may also provide

adequate protection.[6][7] Secondary Gloves

(optional): Nitrile gloves can be worn

underneath for added protection, but should not

be the primary barrier as they have poor

resistance to many ketones.[5][8] Inspection:

Always inspect gloves for tears or punctures

before use. Removal: Use proper glove removal

technique to avoid skin contact. Disposal:

Dispose of contaminated gloves as hazardous

waste.

Eye and Face Protection

Wear chemical safety goggles that conform to

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[9][10] A face shield should be worn in

situations where splashing is a significant risk.

Skin and Body Protection

A flame-resistant lab coat should be worn and

kept buttoned. For larger quantities or tasks with

a higher risk of splashing, a chemically resistant

apron over the lab coat is recommended. Wear

long pants and closed-toe shoes.[11]

Respiratory Protection

All work with 2-Ethyl-1-indanone should be

conducted in a certified chemical fume hood to

minimize inhalation exposure.[12] If a fume

hood is not available or if there is a risk of

exceeding exposure limits, a NIOSH-approved

respirator with an organic vapor cartridge should

be used.[9][10]

Experimental Protocols
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Safe Handling Protocol
Preparation:

Ensure that a current Safety Data Sheet (SDS) for 2-Ethyl-1-indanone is accessible.

Verify that a chemical fume hood is certified and functioning correctly.

Assemble all necessary equipment and reagents before starting.

Ensure that an eyewash station and safety shower are unobstructed and accessible.[10]

Don the appropriate PPE as specified in the table above.

Handling:

Conduct all manipulations of 2-Ethyl-1-indanone inside a chemical fume hood.[12]

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers of 2-Ethyl-1-indanone tightly closed when not in use.[9]

Avoid direct contact with skin, eyes, and clothing.[9]

After handling, wash hands and any exposed skin thoroughly with soap and water.[11]

Storage:

Store 2-Ethyl-1-indanone in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[9]

The container should be tightly sealed. Some sources recommend storing it in a freezer at

-20°C.[4]

Ensure the storage container is clearly labeled with the chemical name and any

associated hazards.

Spill Cleanup Protocol
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Immediate Actions:

Alert all personnel in the immediate area of the spill.

If the spill is large or if you feel it is unsafe to clean it up, evacuate the area and contact

the appropriate emergency response team.

Remove all sources of ignition from the area.

Containment and Cleanup:

Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.

For small spills, absorb the material with an inert absorbent, such as vermiculite, dry sand,

or earth.

Place the absorbent material into a suitable, labeled, and closed container for disposal.

Clean the spill area with a detergent and water solution.

Post-Cleanup:

Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste.

Document the spill and the cleanup procedure according to your institution's policies.

Disposal Plans
All waste containing 2-Ethyl-1-indanone must be treated as hazardous waste.

Waste Collection and Disposal Protocol
Waste Segregation:

Do not mix 2-Ethyl-1-indanone waste with other waste streams unless it is part of a

validated experimental procedure.

Keep halogenated and non-halogenated organic waste in separate, clearly labeled

containers.[12]
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Container Management:

Use a designated, compatible, and leak-proof container for liquid waste containing 2-
Ethyl-1-indanone. The original container can be reused for waste if it is in good condition.

[13]

The waste container must be kept tightly closed at all times, except when adding waste.

[13]

Label the waste container clearly with "Hazardous Waste" and list all of the chemical

constituents.[13]

Disposal Procedure:

Store the hazardous waste container in a designated satellite accumulation area.

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office or a licensed chemical waste disposal company.[14]

Do not dispose of 2-Ethyl-1-indanone down the drain.[12]

Workflow Visualization
The following diagram illustrates the standard workflow for handling 2-Ethyl-1-indanone in a

laboratory setting.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling & Disposal
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Caption: Workflow for safe handling of 2-Ethyl-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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